Cas no 91503-97-8 (Propanoic acid, 3-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-)

• Product Name: Propanoic acid, 3-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• CAS No: 91503-97-8
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 2814029
• Update Time: 2023-08-07

Propanoic acid, 3-[4-[4-(trifluoromethyl)phenoxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• 3-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanoic acid

• Inchi： 1S/C16H13F3O4/c17-16(18,19)11-1-3-13(4-2-11)23-14-7-5-12(6-8-14)22-10-9-15(20)21/h1-8H,9-10H2,(H,20,21)
• InChI Key： YDDCFJDDUGZOKU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OCCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8